Cas no 15464-04-7 (Bicyclo[3.1.0]hex-2-ene, 4-methyl-1-(1-methylethyl)-, (1R,4R,5R)-rel-)

• Product name: Bicyclo[3.1.0]hex-2-ene, 4-methyl-1-(1-methylethyl)-, (1R,4R,5R)-rel-
• CAS No: 15464-04-7
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 1329216

Bicyclo[3.1.0]hex-2-ene, 4-methyl-1-(1-methylethyl)-, (1R,4R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hex-2-ene, 4-methyl-1-(1-methylethyl)-, (1R,4R,5R)-rel-
• beta-thujene
• trans-Thujene

• Inchi： 1S/C10H16/c1-7(2)10-5-4-8(3)9(10)6-10/h4-5,7-9H,6H2,1-3H3
• InChI Key： GJYKUZUTZNTBEC-UHFFFAOYSA-N
• SMILES： C1=CC(C)C2C1(C(C)C)C2

Computed Properties

• Exact Mass: 182.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• XLogP3: 4.425

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 151.4±7.0 °C(Predicted)
• PSA: 37.3

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Poliomintha incana
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids